2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 2-[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C16H14ClFN4S/c1-2-22-15(14-8-3-4-9-19-14)20-21-16(22)23-10-11-12(17)6-5-7-13(11)18/h3-9H,2,10H2,1H3
• InChI Key: CIOMFRFRNUBKIG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=C(C=CC=C2Cl)F)C3=CC=CC=N3
• Molecular Formula: C16H14ClFN4S
• Molecular Weight: 348.8 g/mol
• CAS RN: 577787-21-4

Description

2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including its use as a tool for studying the mechanisms of certain biological processes.

Mechanism of Action

The mechanism of action of 2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine involves its interaction with specific enzymes and proteins. This compound has been shown to bind to the active sites of kinases and phosphodiesterases, inhibiting their activity. This inhibition can lead to downstream effects on various cellular processes, such as cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine are varied and depend on the specific targets that it interacts with. Some of the observed effects include inhibition of cell growth, induction of apoptosis, and modulation of immune responses. These effects make this compound a promising candidate for the development of new therapeutics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its specificity for certain targets. This specificity allows researchers to study the effects of this compound on specific biological processes with minimal off-target effects. However, one limitation of this compound is its potential toxicity. Careful dosing and monitoring are necessary to ensure the safety of researchers working with this compound.

Future Directions

There are many potential future directions for the study of 2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine. One promising direction is the development of new therapeutics based on this compound. By studying its effects on specific targets, researchers may be able to identify new drug candidates for the treatment of various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and toxicity.

Synthesis Methods

The synthesis of 2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine involves a series of chemical reactions. The starting materials for the synthesis include 2-chloro-6-fluorobenzyl chloride, thiourea, and ethyl acetoacetate. The reaction proceeds through several steps, including the formation of a thioether intermediate, followed by a cyclization reaction to form the triazole ring. The final product is obtained after purification and isolation steps.

Scientific Research Applications

2-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine has been used in various scientific research applications. One of the most promising applications is its use as a tool for studying the mechanisms of certain biological processes. This compound has been shown to have activity against a variety of enzymes and proteins, including kinases and phosphodiesterases. By studying the effects of this compound on these targets, researchers can gain insight into the underlying mechanisms of these processes.